3,6-dibromo-9-(tetrahydro-2H-pyran-2-yl)-9H-carbazole

• IUPAC Name: 3,6-dibromo-9-(oxan-2-yl)carbazole
• InChI: InChI=1S/C17H15Br2NO/c18-11-4-6-15-13(9-11)14-10-12(19)5-7-16(14)20(15)17-3-1-2-8-21-17/h4-7,9-10,17H,1-3,8H2
• InChI Key: XYEABDSJCPVDOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)N2C3=C(C=C(C=C3)Br)C4=C2C=CC(=C4)Br
• Molecular Formula: C17H15Br2NO
• Molecular Weight: 409.1 g/mol

Description

3,6-dibromo-9-(tetrahydro-2H-pyran-2-yl)-9H-carbazole is a useful research compound. Its molecular formula is C17H15Br2NO and its molecular weight is 409.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask (1 L) under N2 at room temperature, were added 3,6-dibromocarbazole (50 g), dichloromethane (500 mL), 3,4-dihydro-2H-pyran (40 g), p-toluenesulfonic acid monohydrate (1 g). The reaction was stirred overnight. NaHCO3 (3 g) was added, and the reaction was stirred for 1 h. After filtration, the solvent in the filtrate was removed by evaporation. MeOH (1 L) was added for reflux under N2 for 2 h. Filtration when it was warm gave 37.5 g product. The MeOH (800 mL) was removed by evaporation, and solid came out. Filtration gave 12.5 g product. Both products are white, single spot on TLC, and GS-MS and 1H NMR showed they are pure product. The overall yield is 80%. Second and Third Reactions following the reaction scheme above produce compound (2) and (3), respectively, according to the scheme below: